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Compound of Interest

Compound Name: Ziyuglycoside |

Cat. No.: B568928

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of published findings on Ziyuglycoside I, a
natural saponin isolated from the root of Sanguisorba officinalis. We objectively assess its
performance against alternative compounds and standard treatments in the fields of
dermatology, oncology, and hematology. This analysis is supported by available experimental
data to address the reproducibility and potential of Ziyuglycoside I in therapeutic applications.

Anti-Wrinkle and Anti-Aging Effects

Ziyuglycoside | has been investigated for its potential as an active ingredient in cosmetic
formulations to combat skin aging. The primary mechanism of action appears to be its ability to
stimulate the production of type | collagen, a key structural protein in the skin that diminishes
with age.

Quantitative Data Summary
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Feature

Ziyuglycoside |

Retinoids
(Tretinoin, Retinol)

Other Natural
Compounds (e.g.,
Galangin, Fisetin)

Mechanism of Action

Increases type |
collagen synthesis,
inhibits MMP-1

expression.[1]

Increase collagen
production, promote

cell turnover.

Stimulate collagen
biosynthesis through
various signaling
pathways (Nrf2, TGF-
B/Smad).[2]

Reported Efficacy

Up to 71.3% increase
in type | collagen
expression at 50 uM
in vitro.[1] Significant
anti-wrinkle effect in a
12-week clinical trial
(0.03% formulation).

[1]

Well-established as a
gold standard for anti-
aging with extensive

clinical data.

Efficacy demonstrated

in preclinical studies.

[2]

Mode of

Administration

Topical application.[1]

Topical application.

Topical or oral.[2]

Experimental Protocols

A key study evaluating the anti-wrinkle activity of Ziyuglycoside I involved both in vitro and in

Vivo experiments.

 In Vitro Collagen Synthesis Assay:

o Cell Line: Normal human fibroblast cells.

o Treatment: Cells were treated with Ziyuglycoside | at various concentrations.

o Measurement: The amount of pro-collagen type | C-peptide in the cell culture supernatant

was measured using an ELISA kit.[1]

e Clinical Trial:
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o Study Design: A 12-week, double-blind, placebo-controlled, randomized study.

o Participants: 20 female subjects aged 35-53.

o Intervention: A cream containing 0.03% Ziyuglycoside | was applied to one side of the
face, and a placebo cream to the other.

o Evaluation: Anti-wrinkle effects were assessed through visual evaluation by
dermatologists, photometric evaluation, and image analysis of skin replicas.[1]

Signaling Pathway for Ziyuglycoside I in Skin Aging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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